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Compound of Interest

Compound Name: Hydroxy-PEG4-methyl acetate

Cat. No.: B3154197 Get Quote

This guide provides a comprehensive overview of the synthesis and purification of Hydroxy-
PEG4-methyl acetate (CAS No. 77303-64-1), a polyethylene glycol (PEG) derivative of

interest to researchers in drug development and materials science. The methodologies outlined

are based on established principles of organic chemistry, focusing on a common and reliable

synthetic route.

Synthesis Overview
The most common route for synthesizing Hydroxy-PEG4-methyl acetate is through the

acetylation of one of the terminal hydroxyl groups of a starting PEG material. For the purpose

of this guide, we will focus on the selective acetylation of Tetraethylene Glycol Monomethyl

Ether (m-PEG4-OH), as it represents a standard and reproducible method.

Reaction Scheme:

The reaction involves the esterification of the terminal hydroxyl group of Tetraethylene Glycol

Monomethyl Ether with an acetylating agent, typically acetic anhydride, in the presence of a

base catalyst such as pyridine or triethylamine (TEA) in an appropriate solvent like

dichloromethane (DCM).

Starting Material: Tetraethylene Glycol Monomethyl Ether (CAS: 23783-42-8) Acetylating Agent:

Acetic Anhydride Catalyst/Base: Pyridine or Triethylamine Product: Hydroxy-PEG4-methyl
acetate (more precisely named Methyl-PEG4-acetate)
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Detailed Experimental Protocol
Materials and Reagents:

Tetraethylene Glycol Monomethyl Ether (>98% purity)

Acetic Anhydride (ACS grade or higher)

Pyridine (anhydrous)

Dichloromethane (DCM, anhydrous)

1 M Hydrochloric Acid (HCl)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous Sodium Sulfate (Na₂SO₄)

Silica Gel (for column chromatography, 230-400 mesh)

Eluent for chromatography: Hexane and Ethyl Acetate

Procedure:

Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), add Tetraethylene Glycol Monomethyl Ether (1.0 eq). Dissolve it in

anhydrous DCM.

Cooling: Cool the solution to 0 °C using an ice bath.

Addition of Reagents: Slowly add pyridine (1
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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